Cas no 338975-95-4 (3-3-(Trifluoromethyl)Phenoxy-2-Butanone)

• Product Name: 3-3-(Trifluoromethyl)Phenoxy-2-Butanone
• CAS No: 338975-95-4
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 2293318
• PubChem ID: 2783083
• Update Time: 2025-10-30

3-3-(Trifluoromethyl)Phenoxy-2-Butanone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Trifluoromethyl)phenoxy]-2-butanone
• CS-0365577
• MFCD00243674
• 3-(3-(Trifluoromethyl)phenoxy)butan-2-one
• AKOS005071266
• 3-[3-(trifluoromethyl)phenoxy]butan-2-one
• 338975-95-4
• 9C-053
• 3-3-(Trifluoromethyl)Phenoxy-2-Butanone

• MDL： MFCD00243674
• Inchi： 1S/C11H11F3O2/c1-7(15)8(2)16-10-5-3-4-9(6-10)11(12,13)14/h3-6,8H,1-2H3
• InChI Key： RUTXCSFBVGGQFH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC(C(C)=O)C)(F)F

Computed Properties

• Exact Mass: 232.071
• Monoisotopic Mass: 232.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 68°C 0,2mm

3-3-(Trifluoromethyl)Phenoxy-2-Butanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-3-(Trifluoromethyl)Phenoxy-2-Butanone

Introduction to 3-3-(Trifluoromethyl)Phenoxy-2-Butanone (CAS No. 338975-95-4)

3-3-(Trifluoromethyl)Phenoxy-2-Butanone, with the CAS number 338975-95-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a phenoxy moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 3-3-(Trifluoromethyl)Phenoxy-2-Butanone is C₁₁H₁₁F₃O₂. Its molecular weight is approximately 220.19 g/mol, and it exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetone. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

In recent years, 3-3-(Trifluoromethyl)Phenoxy-2-Butanone has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of specific biological pathways. For instance, research has shown that this compound can interact with certain enzymes and receptors, potentially leading to therapeutic effects in conditions such as inflammation, cancer, and neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 3-3-(Trifluoromethyl)Phenoxy-2-Butanone. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 3-3-(Trifluoromethyl)Phenoxy-2-Butanone could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 3-3-(Trifluoromethyl)Phenoxy-2-Butanone has also shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 3-3-(Trifluoromethyl)Phenoxy-2-Butanone have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Safety and toxicity profiles are crucial aspects of any potential drug candidate. Preliminary toxicological studies have indicated that 3-3-(Trifluoromethyl)Phenoxy-2-Butanone has low toxicity at therapeutic doses. However, further comprehensive safety evaluations are necessary to ensure its safety for human use.

The synthesis of 3-3-(Trifluoromethyl)Phenoxy-2-Butanone involves several steps, including the formation of the trifluoromethylated intermediate and subsequent coupling reactions to introduce the phenoxy moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 3-3-(Trifluoromethyl)Phenoxy-2-Butanone (CAS No. 338975-95-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and potential clinical applications.